Cas no 2308463-83-2 (2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid)
2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
- EN300-1580289
- 2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid
- 2308463-83-2
-
- Inchi: 1S/C33H36N2O6/c1-22(40-20-23-11-3-2-4-12-23)31(32(38)35-18-10-9-13-24(35)19-30(36)37)34-33(39)41-21-29-27-16-7-5-14-25(27)26-15-6-8-17-28(26)29/h2-8,11-12,14-17,22,24,29,31H,9-10,13,18-21H2,1H3,(H,34,39)(H,36,37)/t22?,24-,31?/m1/s1
- InChI Key: NUCJJVCWRPZQKB-NUCQECDTSA-N
- SMILES: O=C(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O
Computed Properties
- Exact Mass: 556.25733687g/mol
- Monoisotopic Mass: 556.25733687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 41
- Rotatable Bond Count: 11
- Complexity: 869
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580289-0.05g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-0.1g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-0.25g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-0.5g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-1.0g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-2.5g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-5.0g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-10.0g |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1580289-50mg |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1580289-100mg |
2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid |
2308463-83-2 | 100mg |
$2963.0 | 2023-09-24 |
2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
Comprehensive Analysis of 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid (CAS No. 2308463-83-2)
In the rapidly evolving field of pharmaceutical chemistry, 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid (CAS No. 2308463-83-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of peptide derivatives and is widely studied for its role in drug discovery and bioconjugation. Researchers are particularly interested in its stereochemical specificity, as the (2R) configuration plays a critical role in its biological activity.
The molecular structure of 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid features a piperidine core, which is a common motif in many bioactive compounds. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is frequently used in solid-phase peptide synthesis (SPPS). This makes the compound highly relevant to researchers working on peptide-based therapeutics, a hot topic in modern medicine due to the rise of personalized treatments and targeted drug delivery systems.
One of the most searched questions in the context of this compound is: "What are the applications of Fmoc-protected amino acids in drug development?" The answer lies in the versatility of the Fmoc group, which provides stability during synthesis while being easily removable under mild conditions. This property is crucial for the development of peptide vaccines and enzyme inhibitors, areas that have seen exponential growth in recent years. Additionally, the benzyloxy moiety in the structure offers further opportunities for chemical modifications, enabling the creation of derivatives with tailored properties.
From an SEO perspective, terms like "CAS 2308463-83-2 supplier", "Fmoc-protected peptide synthesis", and "piperidine derivatives in pharmaceuticals" are frequently queried by professionals seeking high-quality reagents. This underscores the commercial and scientific importance of 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid. Laboratories and manufacturers are increasingly focusing on green chemistry approaches to synthesize such compounds, aligning with global trends toward sustainable science.
Another trending topic is the use of computational chemistry to predict the behavior of complex molecules like this one. Tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to optimize its pharmacokinetic properties. These advancements are particularly relevant given the growing demand for precision medicine, where compounds with well-defined stereochemistry are essential.
In summary, 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid (CAS No. 2308463-83-2) represents a fascinating intersection of organic chemistry, pharmacology, and biotechnology. Its structural complexity and functional versatility make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern healthcare. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
2308463-83-2 (2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)